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Compound of Interest

Compound Name: 20-HETE-d6

Cat. No.: B1163427 Get Quote

Essential Safety and Handling Guide for 20-HETE-d6
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 20-HETE-d6 (20-Hydroxyeicosatetraenoic acid-d6). It is intended

for researchers, scientists, and professionals in drug development to ensure safe laboratory

practices and build confidence in handling chemical reagents.

Chemical and Physical Properties
20-HETE-d6 is a deuterated form of 20-HETE, a metabolite of arachidonic acid. It is primarily

used as an internal standard for the quantification of 20-HETE in mass spectrometry analyses.

[1][2][3] The substance is typically supplied as a solution, often in acetonitrile.[1][4]
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Property Value Source

Chemical Formula C₂₀H₂₆D₆O₃

Molecular Weight 326.5 g/mol

CAS Number 2548939-89-3

Appearance Colorless to light yellow liquid

Storage Temperature -20°C

Purity
≥95% to ≥99% deuterated

forms

Solubility
Soluble in DMF, DMSO,

Ethanol, and PBS (pH 7.2)

Personal Protective Equipment (PPE) and Safety
Measures
A comprehensive approach to personal protective equipment is crucial to minimize exposure

and ensure a safe handling environment. The following PPE is recommended when handling

20-HETE-d6.
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Equipment/Control Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.
To protect eyes from splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Double gloving is

recommended for extended

handling.

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from spills.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To prevent inhalation of

vapors.

Engineering Controls
A readily accessible safety

shower and eyewash station.

To provide immediate

decontamination in case of

accidental exposure.

Operational Plan: Safe Handling Procedure
Adherence to a strict operational protocol is essential for safely handling 20-HETE-d6 in a

laboratory setting.

Preparation
Work Area: Ensure the designated handling area, preferably a chemical fume hood, is clean

and uncluttered.

Safety Equipment: Confirm that a safety shower and eyewash station are accessible and

operational.

Donning PPE: Put on all required personal protective equipment as detailed in the table

above before handling the compound.

Handling
Acclimatization: Allow the vial to warm to room temperature before opening to prevent

condensation.
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Inert Atmosphere: For compounds sensitive to air or moisture, handle under an inert

atmosphere like nitrogen or argon.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the solution

into smaller, single-use vials for storage.

Spill Management: In case of a spill, decontaminate the area with an appropriate solvent and

absorb the material with an inert absorbent. Dispose of the contaminated materials as

hazardous waste.

Post-Handling
Decontamination: Clean the work area thoroughly after handling is complete.

Doffing PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Disposal Plan
Proper disposal of chemical waste is critical to maintaining a safe laboratory and protecting the

environment. All waste materials containing 20-HETE-d6 should be treated as hazardous

chemical waste.

Waste Segregation: Collect all solutions and materials contaminated with 20-HETE-d6 in a

dedicated, properly labeled, and sealed hazardous waste container. Do not mix with other

types of waste unless compatible.

Container Labeling: The waste container must be clearly labeled with its contents, including

the chemical name and associated hazards.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, while awaiting pickup.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified waste disposal company, following all local, state, and federal regulations.
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Empty containers that held the substance should be triple-rinsed before being disposed of as

regular trash, with the label defaced.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 20-HETE-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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